Cas no 80380-39-8 (TRIEICOSENOIN)
TRIEICOSENOIN structure
Product Name:TRIEICOSENOIN
CAS No:80380-39-8
MF:C63H116O6
MW:969.591561317444
CID:892063
PubChem ID:9545117
Update Time:2025-07-13
TRIEICOSENOIN Chemical and Physical Properties
Names and Identifiers
-
- TRIEICOSENOIN
- TRI-II-EICOSENOIN (C20:1,-CIS-11))
- 1,1′,1′′-(1,2,3-Propanetriyl) tri-(11Z)-11-eicosenoate (ACI)
- 11-Eicosenoic acid, 1,2,3-propanetriyl ester, (11Z,11′Z,11′′Z)- (9CI)
- 11-Eicosenoic acid, 1,2,3-propanetriyl ester, (Z,Z,Z)- (ZCI)
- TAG(20:1/20:1/20:1)
- 1,2,3-tri-(11Z-eicosenoyl)-glycerol
- TAG(20:1n9/20:1n9/20:1n9)
- CHEBI:177542
- 80380-39-8
- Tracylglycerol(20:1/20:1/20:1)
- TG(20:1(11Z)/20:1(11Z)/20:1(11Z))
- Tracylglycerol(20:1w9/20:1w9/20:1w9)
- 2,3-bis[[(Z)-icos-11-enoyl]oxy]propyl (Z)-icos-11-enoate
- SCHEMBL9754717
- TG(20:1n9/20:1n9/20:1n9)
- 1-eicosenoyl-2-eicosenoyl-3-eicosenoyl-glycerol
- Tracylglycerol(20:1n9/20:1n9/20:1n9)
- TG(20:1w9/20:1w9/20:1w9)
- LMGL03011156
- TG(20:1/20:1/20:1)
- TAG(20:1w9/20:1w9/20:1w9)
- Propane-1,2,3-triyl (11Z,11'Z,11''Z)-tris(icos-11-enoate)
-
- Inchi: 1S/C63H116O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-30,60H,4-24,31-59H2,1-3H3/b28-25-,29-26-,30-27-
- InChI Key: XKXYLRHFXANGHG-IUPFWZBJSA-N
- SMILES: C(COC(=O)CCCCCCCCC/C=C\CCCCCCCC)(COC(=O)CCCCCCCCC/C=C\CCCCCCCC)OC(=O)CCCCCCCCC/C=C\CCCCCCCC
Computed Properties
- Exact Mass: 336.33900
- Monoisotopic Mass: 968.87719142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 69
- Rotatable Bond Count: 59
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 25.6
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 17.07000
- LogP: 8.17330
TRIEICOSENOIN Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 33-2010-12-500mg |
Tri-11(Z)-Eicosenoin |
80380-39-8 | >99% | 500mg |
€243.00 | 2025-03-07 | |
| Larodan | 33-2010-13-1g |
Tri-11(Z)-Eicosenoin |
80380-39-8 | >99% | 1g |
€315.00 | 2025-03-07 | |
| Larodan | 33-2010-9-100mg |
Tri-11(Z)-Eicosenoin |
80380-39-8 | >99% | 100mg |
€94.00 | 2025-03-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67768-10mg |
1,2,3-Tri-11(Z)-Eicosenoyl-rac-glycerol |
80380-39-8 | 98% | 10mg |
¥377.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67768-25mg |
1,2,3-Tri-11(Z)-Eicosenoyl-rac-glycerol |
80380-39-8 | 98% | 25mg |
¥891.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67768-50mg |
1,2,3-Tri-11(Z)-Eicosenoyl-rac-glycerol |
80380-39-8 | 98% | 50mg |
¥1594.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67768-100mg |
1,2,3-Tri-11(Z)-Eicosenoyl-rac-glycerol |
80380-39-8 | 98% | 100mg |
¥2721.00 | 2022-04-26 | |
| 1PlusChem | 1P00G2ZW-10mg |
TRIEICOSENOIN |
80380-39-8 | ≥98% | 10mg |
$72.00 | 2024-04-21 | |
| 1PlusChem | 1P00G2ZW-25mg |
TRIEICOSENOIN |
80380-39-8 | ≥98% | 25mg |
$118.00 | 2024-04-21 | |
| 1PlusChem | 1P00G2ZW-50mg |
TRIEICOSENOIN |
80380-39-8 | ≥98% | 50mg |
$191.00 | 2024-04-21 |
TRIEICOSENOIN Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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